Cas no 2171818-79-2 (tert-butyl N-{3-amino-3-(carbamoylmethyl)cyclopentylmethyl}carbamate)

• Product Name: tert-butyl N-{3-amino-3-(carbamoylmethyl)cyclopentylmethyl}carbamate
• CAS No: 2171818-79-2
• MF: C₁₃H₂₅N₃O₃
• MW: 271.35590338707
• CID: 6213738
• PubChem ID: 165801277
• Update Time: 2025-06-14

tert-butyl N-{3-amino-3-(carbamoylmethyl)cyclopentylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-3-(carbamoylmethyl)cyclopentylmethyl}carbamate
• EN300-1287859
• 2171818-79-2
• tert-butyl N-{[3-amino-3-(carbamoylmethyl)cyclopentyl]methyl}carbamate

• Inchi： 1S/C13H25N3O3/c1-12(2,3)19-11(18)16-8-9-4-5-13(15,6-9)7-10(14)17/h9H,4-8,15H2,1-3H3,(H2,14,17)(H,16,18)
• InChI Key： HJHZPPYKFBLZAU-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCC(CNC(=O)OC(C)(C)C)C1)N)N

Computed Properties

• Exact Mass: 271.18959167g/mol
• Monoisotopic Mass: 271.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-{3-amino-3-(carbamoylmethyl)cyclopentylmethyl}carbamate

Comprehensive Overview of tert-butyl N-{3-amino-3-(carbamoylmethyl)cyclopentylmethyl}carbamate (CAS No. 2171818-79-2)

The compound tert-butyl N-{3-amino-3-(carbamoylmethyl)cyclopentylmethyl}carbamate (CAS No. 2171818-79-2) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopentylmethyl backbone and carbamoyl functional groups, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its role in peptide modification and drug discovery, aligning with current trends in precision medicine and targeted therapies.

One of the key applications of tert-butyl N-{3-amino-3-(carbamoylmethyl)cyclopentylmethyl}carbamate lies in its use as a protecting group in organic synthesis. The tert-butyloxycarbonyl (Boc) group is widely employed to shield amine functionalities during multi-step reactions, a technique critical for developing peptide-based therapeutics. This aligns with the growing demand for bioconjugation strategies and prodrug design, topics frequently searched in academic and industrial circles.

Recent advancements in high-throughput screening and combinatorial chemistry have further highlighted the importance of CAS No. 2171818-79-2. Its structural flexibility allows for the creation of diverse molecular libraries, addressing the need for novel enzyme inhibitors and receptor modulators. These applications resonate with popular search queries such as "small molecule drug development" and "fragment-based drug design," underscoring its relevance in modern medicinal chemistry.

From a synthetic chemistry perspective, the compound's cyclopentane ring offers stereochemical control, making it attractive for asymmetric synthesis. This feature is particularly valuable in the context of chiral drug synthesis, a hot topic in pharmaceutical R&D. Additionally, its carbamoylmethyl side chain provides opportunities for further functionalization, enabling researchers to explore structure-activity relationships (SAR)—a frequently searched term in drug optimization studies.

Quality control and analytical characterization of tert-butyl N-{3-amino-3-(carbamoylmethyl)cyclopentylmethyl}carbamate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods align with industry standards and address common search queries like "how to analyze carbamate derivatives" or "HPLC methods for amine protection."

In conclusion, CAS No. 2171818-79-2 represents a versatile building block with broad applications in pharmaceutical research and chemical biology. Its unique properties cater to the evolving needs of drug discovery, making it a compound of significant interest in both academic and industrial settings. As the field continues to emphasize molecular diversity and synthetic efficiency, this compound is poised to play a pivotal role in future scientific breakthroughs.